2,4,4-Trimethylcyclohex-2-en-1-one
Overview
Description
2,4,4-Trimethylcyclohex-2-en-1-one is a useful research compound. Its molecular formula is C9H14O and its molecular weight is 138.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Selective Oxidation of Aroma Compounds : Litzenburger and Bernhardt (2016) demonstrated the use of myxobacterial CYP260B1 and CYP267B1 from Sorangium cellulosum So ce56 for the oxidation of carotenoid-derived aroma compounds, including derivatives of 2,4,4-Trimethylcyclohex-2-en-1-one. This process is notable for its efficiency and selectivity under mild conditions (Litzenburger & Bernhardt, 2016).
Safety Assessment in Fragrance Industry : A study by Api et al. (2020) assessed the safety of 4-(2-butenylidene)-3,5,5-trimethylcyclohex-2-en-1-one, a compound related to this compound. The research found it non-genotoxic and safe for use in the fragrance industry under current exposure conditions, with no phototoxicity or photoallergenicity (Api et al., 2020).
Photocycloaddition Reactions : Inhülsen, Kopf, and Margaretha (2008) explored the photocycloaddition reactions of cyclohexenones, including this compound derivatives. Their study contributes to understanding photochemical processes in organic synthesis (Inhülsen, Kopf, & Margaretha, 2008).
Synthesis of Alkyl-4,4-Dimethylcyclohexa-2,5-dienones : Cook and Waring (1973) described the preparation and properties of various cyclohexenones, including this compound. This research provides valuable information on the synthesis and spectroscopic properties of these compounds (Cook & Waring, 1973).
Design and Synthesis in Organic Chemistry : Das et al. (2009) developed a novel strategy for synthesizing (E)-1-((3-ethyl-2,4,4-trimethylcyclohex-2-enylidene)methyl-4-substituted benzenes from related alcohols. This study is an example of advanced synthetic techniques in organic chemistry (Das, Mahalingam, Evans, Kabalka, Anguiano, & Hema, 2009).
Photodecarbonylation to Vinylcyclopropanes : Andresen and Margaretha (1997) investigated the conversion of tetrasubstituted cyclohex-3-enones into vinylcyclopropanes, a process relevant to synthetic organic chemistry (Andresen & Margaretha, 1997).
Novel Synthesis of Carotenoid Degradation Products : Ito, Etoh, Hagiwara, and Kato (1997) achieved the synthesis of megastigmatrienone analogues and blumenol-A, employing this compound derivatives. This research highlights the utility in synthesizing natural product analogues (Ito, Etoh, Hagiwara, & Kato, 1997).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
This compound is a carbonyl group that has an oxime group .
Mode of Action
It is known that this compound can interact with its targets to induce certain biochemical changes .
Biochemical Pathways
It is used as an intermediate in the synthesis of dienones and ester compounds .
Action Environment
It is known that this compound is a liquid at room temperature .
Properties
IUPAC Name |
2,4,4-trimethylcyclohex-2-en-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O/c1-7-6-9(2,3)5-4-8(7)10/h6H,4-5H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIBRIVSJBYFUNF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(CCC1=O)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30408196 | |
Record name | 2,4,4-trimethylcyclohex-2-en-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30408196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13395-71-6 | |
Record name | 2,4,4-Trimethyl-2-cyclohexen-1-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13395-71-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4,4-trimethylcyclohex-2-en-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30408196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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